Cas no 1126-81-4 (4-Acetamidothiophenol)

• Product Name: 4-Acetamidothiophenol
• CAS No: 1126-81-4
• MF: C₈H₉NOS
• MW: 167.228160619736
• MDL: MFCD00004848
• CID: 40860
• PubChem ID: 70777
• Update Time: 2025-05-24

4-Acetamidothiophenol Chemical and Physical Properties

Names and Identifiers

• N-(4-Mercaptophenyl)acetamide
• 4-Mercaptoacetanilide
• 4-Acetamidothiophenol, (4-Mercaptoacetanilide)
• 4-Acetamidobenzenethiol
• 4-Acetamidothiophenol
• 4'-Mercaptoacetanilide
• N-(4-sulfanylphenyl)acetamide
• 4-Acetamido thiophenol
• Acetanilide, 4'-mercapto-
• 4-Acetaminothiophenol
• 4-Acetylaminothiophenol
• Acetamide, N-(4-mercaptophenyl)-
• p-Acetaminothiophenol
• p-Acetamidothiophenol
• N-(4-Sulphanylphenyl)acetamide
• p-Acetamidobenzenethiol
• 4-(Acetylamino)benzenethiol
• AYEQJLOHMLYKAV-UHFFFAOYSA-N
• 4'-Thioacetanilid
• 4'-Thioacet
• NSC34851
• EI
• 1126-81-4
• PS-3201
• 4-actamidothiophenol
• p-mercaptoacetanilide
• AC-16422
• NS00023655
• N-(4-Sulfanylphenyl)acetamide #
• NSC 34851
• EINECS 214-427-7
• 4-acetamino-thiophenol
• AYEQJLOHMLYKAV-UHFFFAOYSA-
• EN300-20933
• J-002818
• N-(4-Mercaptophenyl);acetamide
• MFCD00004848
• D88481
• 4-Acetamidothiophenol, >=90%
• 4-acetamido-thiophenol
• J-514277
• Z104484984
• Acetanilide, 4-mercapto-
• N-(4-Mercapto-phenyl)-acetamide
• BAA12681
• DTXSID60150116
• BP-20144
• FT-0617385
• p-acetamidophenyl mercaptan
• InChI=1/C8H9NOS/c1-6(10)9-7-2-4-8(11)5-3-7/h2-5,11H,1H3,(H,9,10)
• 4-(Acetamido)thiophenol
• AKOS000120738
• LTB975UM9Z
• BENZYLCHLOROFLUOROACETATE
• CHEMBL120794
• NSC-34851
• SCHEMBL272215
• DB-041113
• N-(4-mercaptophenyl)acetamide/4-Acetamido thiophenol
• A1909
• DTXCID4072607
• 214-427-7
• 4'-Thioacetanilide

• MDL： MFCD00004848
• Inchi： 1S/C8H9NOS/c1-6(10)9-7-2-4-8(11)5-3-7/h2-5,11H,1H3,(H,9,10)
• InChI Key： AYEQJLOHMLYKAV-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)NC(C)=O
• BRN： 907890

Computed Properties

• Exact Mass: 167.04000
• Monoisotopic Mass: 167.040485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.7
• Topological Polar Surface Area: 30.1

Experimental Properties

• Color/Form: powder
• Density: 1.1602 (rough estimate)
• Melting Point: 150.0 to 157.0 deg-C
• Boiling Point: 367.1 °C at 760 mmHg
• Flash Point: 367.1 °C at 760 mmHg
• Refractive Index: 1.5650 (estimate)
• PSA: 67.90000
• LogP: 2.00670
• Solubility: Not determined
• Sensitiveness: Stench

4-Acetamidothiophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-Acetamidothiophenol

Comprehensive Guide to 4-Acetamidothiophenol (CAS No. 1126-81-4): Properties, Applications, and Industry Insights

4-Acetamidothiophenol (CAS No. 1126-81-4), also known as N-(4-Mercaptophenyl)acetamide, is a sulfur-containing organic compound with significant relevance in pharmaceutical, material science, and chemical synthesis. Its unique molecular structure, featuring both thiol (-SH) and acetamido (-NHCOCH3) functional groups, enables versatile reactivity, making it a valuable intermediate in research and industrial applications.

In recent years, the demand for 4-Acetamidothiophenol has surged due to its role in synthesizing biocompatible polymers and drug delivery systems. Researchers are particularly interested in its potential for creating self-assembled monolayers (SAMs) used in biosensors and nanotechnology. The compound’s CAS No. 1126-81-4 is frequently searched in academic databases, reflecting its growing importance in green chemistry and sustainable material design.

One of the trending topics linked to 4-Acetamidothiophenol is its application in photodynamic therapy (PDT). Studies highlight its derivatives as photosensitizers for targeted cancer treatments, aligning with the global focus on precision medicine. Additionally, its thiol group facilitates gold-surface modifications, a key process in quantum dot and nanoelectronics development—areas dominating AI-driven research queries.

From a commercial perspective, suppliers emphasize high-purity 4-Acetamidothiophenol to meet Good Manufacturing Practice (GMP) standards. The compound’s stability under controlled conditions and compatibility with microwave-assisted synthesis further enhance its appeal. Environmental concerns have also spurred interest in eco-friendly synthesis routes, with patents filed for solvent-free production methods.

For laboratories, handling CAS No. 1126-81-4 requires attention to storage protocols (e.g., inert atmosphere) due to its sensitivity to oxidation. Analytical techniques like HPLC and NMR are critical for quality verification, addressing common user queries about purity assessment. Regulatory compliance, particularly for REACH and FDA submissions, remains a hot topic among industrial users.

In summary, 4-Acetamidothiophenol bridges cutting-edge science and practical innovation. Its multifaceted applications—from biomedical engineering to advanced materials—ensure its prominence in both academic literature and commercial catalogs. As research evolves, this compound is poised to play a pivotal role in addressing challenges like energy-efficient synthesis and smart material fabrication.